5-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione

• IUPAC Name: 5-chloro-1-methyl-3,1-benzoxazine-2,4-dione
• InChI: InChI=1S/C9H6ClNO3/c1-11-6-4-2-3-5(10)7(6)8(12)14-9(11)13/h2-4H,1H3
• InChI Key: BTNWNXWHFWYONH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=CC=C2)Cl)C(=O)OC1=O
• Molecular Formula: C9H6ClNO3
• DSSTOX Substance ID: DTXSID80343028
• Molecular Weight: 211.60 g/mol
• CAS No.: 40707-01-5

Description

5-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione is a heterocyclic organic compound characterized by its chloro and methyl groups attached to a benzoxazine ring structure1

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione typically involves the reaction of 5-chloro-2-hydroxybenzaldehyde with methylamine under acidic conditions1. The reaction proceeds through the formation of an intermediate oxazine ring, followed by cyclization and oxidation to yield the final product1.

Industrial Production Methods: In an industrial setting, the compound can be synthesized using continuous flow reactors to enhance efficiency and scalability1. The reaction conditions are optimized to ensure high yield and purity, with careful control of temperature, pressure, and reactant concentrations1.

Chemical Reactions Analysis

Types of Reactions: 5-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione can undergo various chemical reactions, including oxidation, reduction, and substitution1.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂)1.

• Reduction: Reduction reactions can be carried out using lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄)1.

• Substitution: Nucleophilic substitution reactions can be performed using nucleophiles such as hydroxide ions (OH⁻) or alkyl halides1.

Major Products Formed:

• Oxidation: Formation of carboxylic acids or ketones.

• Reduction: Formation of alcohols or amines.

• Substitution: Formation of various substituted benzoxazines or other derivatives.

Scientific Research Applications

Chemistry: In chemistry, 5-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione is used as a building block for the synthesis of more complex organic compounds2. Its reactivity makes it a valuable intermediate in the development of new chemical entities.

Biology: The compound has shown potential as a biological probe in studying enzyme mechanisms and pathways2. Its structural similarity to natural substrates allows it to be used in biochemical assays.

Medicine: In the medical field, this compound is being investigated for its therapeutic properties2. It has shown promise in the development of new drugs for treating various diseases, including cancer and infectious diseases2.

Industry: In industry, the compound is used in the production of dyes, pigments, and other chemical products2. Its versatility and reactivity make it a valuable component in various industrial processes.

Mechanism of Action

The mechanism by which 5-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione exerts its effects involves its interaction with specific molecular targets and pathways2. The compound can bind to enzymes or receptors, modulating their activity and leading to desired biological outcomes2. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

• 6-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione: Similar structure with a different position of the chlorine atom3.

• 1-Methyl-1H-benzo[d][1,3]oxazine-2,4-dione: Lacks the chlorine atom, resulting in different reactivity and properties12.

Uniqueness: . Its unique structure allows for selective reactions and interactions, making it a valuable compound in various scientific and industrial contexts.

Biological Activity

5-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione (CAS No. 40707-01-5) is a heterocyclic compound with potential biological activities. This article reviews its chemical properties, biological activities, and relevant research findings, including case studies and data tables.

• Molecular Formula : C$_9$H$_6$ClNO$_3$
• Molecular Weight : 211.6 g/mol
• Structure : The compound features a benzo[d][1,3]oxazine ring system with a chloro and methyl substituent.

Biological Activity Overview

Research indicates that this compound exhibits various biological activities, primarily focusing on cytotoxicity against cancer cell lines and potential antibacterial effects.

Cytotoxic Activity

A study evaluated the cytotoxic effects of several derivatives of oxazine compounds, including this compound. The compound was tested against different cancer cell lines, notably HeLa (cervical cancer) and U87 (glioblastoma) cells.

Compound	Cell Line	IC$_{50}$ (µM)
This compound	HeLa	97.3
This compound	U87	>200

The IC$_{50}$ value indicates the concentration required to inhibit cell growth by 50%. The compound showed selective cytotoxicity towards cancer cells compared to normal cell lines .

Antibacterial Activity

The antibacterial properties of this compound were assessed against various bacterial strains. However, results indicated that it did not exhibit significant antibacterial activity at concentrations ranging from 12.5 to 100 µM against both Gram-positive and Gram-negative bacteria .

Case Studies

A notable case study involved a series of experiments where the compound's derivatives were synthesized and tested for their biological activity. The findings revealed that while some derivatives showed promising cytotoxic effects against cancer cells, the parent compound did not demonstrate strong antibacterial properties .

The proposed mechanism for the cytotoxic effects involves the induction of apoptosis in cancer cells. Compounds similar to this compound have been shown to activate apoptotic pathways by influencing mitochondrial function and increasing reactive oxygen species (ROS) levels in targeted cells .

Synthesis routes and methods I

Procedure details

Under an atmosphere of nitrogen, 5-chloro-1H-benzo[d][1,3]oxazine-2,4-dione (10 g, 50.61 mmol, 1.00 equiv) was dissolved in N,N-dimethylformamide (100 ml) at about 5° C. Sodium hydride (2.8 g, 121.5 mmol, 2.4 equiv) and methyl iodide (5.7 ml, 2 equiv) were then added, and the resulting mixture was stirred at ambient temperature for about 16 hours. The mixture was purged with nitrogen for about 1 hour to give the title product as a yellow solid, which was used directly in the next step without any purification.

Synthesis routes and methods II

Procedure details

Anhydrous potassium carbonate (16.8 g.) was added gradually to a suspension of the known compound 1,2-dihydro-5-chloro-2,4-dioxo-3,1-(4H)-benzoxazine (11.7 g.) in dry dimethyl sulphoxide (110 ml.) and the mixture stirred at room temperature for 20 minutes Dimethyl sulphate (7 ml.) was added dropwise with vigorous stirring at 30°-35° for 12 minutes and the mixture allowed to settle. The supernatant liquid was decanted into an ice/dilute hydrochloric acid mixture (600 ml.; 0.05 M.HCl). The resulting precipitate was collected, washed with water and dried in vacuo to give 1,2-dihydro-1-methyl-5-chloro-2,4-dioxo-3,1-(4H)-benzoxazine m.p. 199°-201° (dec.).